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Penicillin G Potassium Stability Profile

The following table summarizes key quantitative stability data for reconstituted Penicillin G potassium

under various conditions.

Storage . . . Key Findings |/ Degradation .
- Diluent Stability Duration Citation

Condition Observed

Room Sodium Chloride 4 hours Stable; new degradation [1]

Temperature 0.9% peak detected at 5 hours.

Room Dextrose 5% in 3 hours Stable; new degradation [1]

Temperature Water peak detected at 4 hours.

Refrigerated (2- Sodium Chloride 3 days Stable; new degradation [1]

8°C) 0.9% peak detected at 4 days.

Refrigerated (2- Dextrose 5% in 3 days Stable; new degradation [1]

8°C) Water peak detected at 4 days.

Refrigerated Sterile 7 days No significant loss of potency  [2]

Water/Saline

in admixtures.

© 2026 Smolecule. All rights reserved.

1/6

Tech Support


https://www.smolecule.com/products/s001851?utm_src=pdf-body
https://www.smolecule.com/products/s001851?utm_src=pdf-interest
https://www.smolecule.com/products/s001851?utm_src=pdf-body
https://www.smolecule.com/products/s001851?utm_src=pdf-body
https://www.ekjcp.org/journal/view.html?spage=71&volume=9&number=1
https://www.ekjcp.org/journal/view.html?spage=71&volume=9&number=1
https://www.ekjcp.org/journal/view.html?spage=71&volume=9&number=1
https://www.ekjcp.org/journal/view.html?spage=71&volume=9&number=1
https://globalrph.com/dilution/penicillin-g/
https://www.smolecule.com/products/s001851?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Storage . . . Key Findings / Degradation .
- Diluent Stability Duration Citation
Condition Observed
Frozen Not Specified 1 week (2-8°C) or Filter-sterilized solutions [3]
longer (-20°C) stable at 37°C for 3 days.

Experimental Protocol: Stability Assessment via HPLC

This protocol outlines a method for evaluating the stability of reconstituted Penicillin G potassium injection

based on published methodologies [1].

t Workflow: HPLC-Based Stability Assessment
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Reconstitution and Sample Preparation
¢ Reagent: Penicillin G potassium powder (e.g., 500,000 U/mL vial) [1].
¢ Diluents: Use Sodium Chloride 0.9% (NS) and Dextrose 5% in Water (D5W) for comparison [1].
e Procedure: Aseptically reconstitute the powder according to manufacturer instructions. Avoid sterile
water for skin test dilutions as it can cause irritant reactions; use saline instead [4].

Storage Conditions and Sampling

e Conditions:
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o Room Temperature: ~25°C
o Refrigerated: 2-8°C
e Sampling: Withdraw aliquots from each solution at predetermined intervals (e.qg., time zero, then
hourly for RT, daily for refrigerated) for up to 10 days [1].

HPLC Analysis of Penicillin G

¢ Instrument: High-Performance Liquid Chromatography (HPLC) system [1].
e Objective: Quantify remaining Penicillin G and detect the emergence of degradation products.
e Chromatographic Conditions (Example, to be optimized):

o Column: C18 reversed-phase column.

o Mobile Phase: Acetonitrile and buffer (e.g., phosphate or formate).

o Flow Rate: 1.0 mL/min.

o Detection: UV detector at 210-230 nm.

o Injection Volume: 10-20 pL.

Data Interpretation and Stability Determination

¢ Stability Endpoint: The solution is considered stable until the concentration of Penicillin G remains
>90% of the initial concentration and no significant new degradation peaks are observed in the
chromatogram [1].

¢ pH Monitoring: Record the pH of the solutions at each time point, as a gradual decrease indicates
degradation [1].

Application Notes for Researchers

e Degradation and Clinical Impact: Degradation products of Penicillin G, such as penicilloic acid and
penilloic acid, are not only indicators of instability but are also implicated in eliciting allergic reactions
[1] [5]. One study noted that degraded Penicillin G solutions could inhibit granulocytic stem cell
growth in vitro [4].

¢ Diluent Selection is Critical: Stability varies significantly with the diluent. Dextrose solutions appear
to confer slightly less stability than saline at room temperature [1].

¢ Freezing Not Recommended for Critical Uses: While one manufacturer suggests stability for
lengthy periods at -20°C [3], another source indicates that freezing and thawing, especially over long
periods (e.g., 3 years), can lead to uncertain stability and is not recommended for sensitive
applications like skin testing [4].
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¢ Adherence to Clinical Guidelines: For in vivo administration (including human subjects), always
follow the specific stability durations and storage conditions listed in the manufacturer's prescribing
information [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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